Cas no 1421532-80-0 (2-(cyclopentylsulfanyl)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide)

• Product Name: 2-(cyclopentylsulfanyl)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide
• CAS No: 1421532-80-0
• MF: C₁₃H₁₈N₂O₂S₂
• MW: 298.424220561981
• CID: 6472677
• Update Time: 2025-05-20

2-(cyclopentylsulfanyl)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylsulfanyl)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide
• 2-cyclopentylsulfanyl-N-(6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-yl)acetamide

• Inchi： 1S/C13H18N2O2S2/c16-12(8-18-9-3-1-2-4-9)15-13-14-10-5-6-17-7-11(10)19-13/h9H,1-8H2,(H,14,15,16)
• InChI Key： OWKGPJRZTYDCGE-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCOCC=2S1)(=O)CSC1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-(cyclopentylsulfanyl)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide

Comprehensive Overview of 2-(cyclopentylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}acetamide (CAS No. 1421532-80-0)

2-(cyclopentylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}acetamide (CAS No. 1421532-80-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a cyclopentylsulfanyl group and a pyrano[4,3-d][1,3]thiazole core, making it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to bioactive molecules in these categories.

The compound's molecular formula and structural features contribute to its diverse applications. With the growing demand for small molecule therapeutics and precision agriculture solutions, 2-(cyclopentylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}acetamide presents exciting possibilities. Its heterocyclic framework is particularly noteworthy, as such structures often demonstrate excellent bioavailability and target specificity - two critical factors in modern drug design.

Recent studies in medicinal chemistry have highlighted the importance of thiazole-containing compounds like 1421532-80-0 in addressing challenging therapeutic areas. The compound's potential applications in neurodegenerative disease research and metabolic disorder treatment align with current healthcare trends focusing on aging populations and lifestyle-related conditions. Moreover, its agricultural chemical applications may contribute to developing more sustainable crop protection solutions, responding to the global need for eco-friendly pesticides.

The synthesis of 2-(cyclopentylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}acetamide typically involves multi-step organic reactions, with careful attention to stereochemistry and functional group compatibility. Pharmaceutical researchers value such compounds for their potential as lead structures in drug development programs. The presence of both sulfur and nitrogen heteroatoms in its structure enhances its ability to participate in various molecular interactions, potentially leading to improved binding affinity with biological targets.

From a market perspective, compounds like 1421532-80-0 are seeing increased demand due to the expansion of contract research organizations and custom synthesis services. The growing interest in personalized medicine and targeted therapies has created new opportunities for specialized chemical entities. Furthermore, the compound's potential in bioconjugation applications makes it relevant to the booming antibody-drug conjugate market, which is projected to grow significantly in coming years.

Quality control and analytical characterization of 2-(cyclopentylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}acetamide typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical intermediates and research chemicals. The development of robust analytical methods for such specialized compounds remains an active area of research, particularly for ensuring batch-to-batch consistency in larger-scale production.

In the context of intellectual property, 1421532-80-0 represents the type of innovative chemical structure that often forms the basis of patent applications in the life sciences sector. Companies investing in novel chemical entities frequently seek protection for such compounds and their potential applications, driving innovation in molecular design and synthetic methodology. The compound's structural complexity and potential utility make it a valuable asset in drug discovery pipelines.

Looking ahead, 2-(cyclopentylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}acetamide is well-positioned to contribute to advancements in multiple fields. Its relevance to fragment-based drug discovery approaches and structure-activity relationship studies ensures its continued importance in chemical research. As the scientific community places greater emphasis on rational drug design and computational chemistry, compounds with well-defined pharmacophores like this one will remain at the forefront of medicinal chemistry innovation.